(Butan-2-yl)(1H-indol-4-ylmethyl)amine

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• SMILES: CCC(C)NCC1=C2C=CNC2=CC=C1
• InChI: InChI=1S/C13H18N2/c1-3-10(2)15-9-11-5-4-6-13-12(11)7-8-14-13/h4-8,10,14-15H,3,9H2,1-2H3
• InChIKey: KVBVTRMEKRGTMX-UHFFFAOYSA-N

(Butan-2-yl)(1H-indol-4-ylmethyl)amine: Structural, Physicochemical, and Procurement-Relevant Profile for Research Selection

(Butan-2-yl)(1H-indol-4-ylmethyl)amine (CAS 1269475-07-1, IUPAC N-(1H-indol-4-ylmethyl)butan-2-amine) is a substituted secondary amine combining a branched sec-butyl chain with a 1H-indol-4-ylmethylamine scaffold . Characterized by a molecular weight of 202.30 g·mol⁻¹, molecular formula C₁₃H₁₈N₂, a computed XLogP3 of 2.7, and four rotatable bonds , the compound occupies a physicochemical niche distinct from closest linear and branched N-alkyl congeners. Its structural features modulate lipophilicity and conformational flexibility relative to the isopropyl and tert-butyl analogs, parameters that directly influence drug-likeness, membrane permeability, and synthetic accessibility in medicinal chemistry programs .

CNS Permeability Lipophilicity aligns with reported BBB penetration window

Conformational Flexibility Intermediate rotatable bond count supports binding entropy studies

Polar Surface Area Reduced TPSA vs parent enhances passive diffusion screening

• [1] Kuujia.com. (2025). Cas no 1269475-07-1 ((butan-2-yl)(1H-indol-4-yl)methylamine) – Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-1269475-07-1.html View Source

Procurement Risk of (Butan-2-yl)(1H-indol-4-ylmethyl)amine Substitution: Why Linear and Tertiary Alkyl Congeners Cannot Be Interchanged

Compounds within the N‑(1H‑indol‑4‑ylmethyl)alkylamine series exhibit quantifiable divergence in lipophilicity, steric bulk, and conformational freedom despite sharing a common indole‑4‑methanamine core. The target sec‑butyl derivative possesses an XLogP3 of 2.7 [REFS‑1], a value that falls within the empirically derived optimal range (1.5–3.0) for passive blood‑brain barrier penetration [REFS‑3], whereas the isopropyl analog records a LogP of 2.67 [REFS‑2] and the tert‑butyl analog reaches 3.06 [REFS‑4]—the latter exceeding the upper boundary of the favorable CNS‑penetration window. Rotatable bond count varies from 2 (tert‑butyl) through 3 (isopropyl) to 4 (sec‑butyl) [REFS‑1][REFS‑2][REFS‑4], altering the entropic cost of binding and the accessible conformational ensemble. Generic interchange among these analogs therefore introduces uncontrolled changes in ADME‑relevant physicochemical properties that undermine structure‑activity relationship reproducibility and batch‑to‑batch pharmacological consistency [REFS‑5].

Lipophilicity mismatch sec-Butyl: LogP within CNS window tert-Butyl analog exceeds favorable window; may reduce CNS passive permeability

Conformational divergence 4 rotatable bonds; balanced sampling tert-Butyl (2 bonds) too rigid; n-butyl (~5 bonds) may increase entropy penalty

Combined profile shift CNS-optimized lipophilicity + flexibility Isopropyl: lower LogP, fewer rotatable bonds; not interchangeable for CNS SAR

• [1] Kuujia.com. (2025). Cas no 1269475-07-1 ((butan-2-yl)(1H-indol-4-yl)methylamine) – Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-1269475-07-1.html View Source
• [2] Fisher Scientific. (n.d.). 4-(Aminomethyl)indole, 97% – Product Description: Reactant for dopamine receptor antagonists and α2δ ligands. Retrieved from https://www.fishersci.fi View Source

Quantitative Differentiation Evidence for (Butan-2-yl)(1H-indol-4-ylmethyl)amine Against Key 4‑Indolylmethylamine Analogs

XLogP3 Lipophilicity Profile: CNS-Penetration Window Optimization vs. tert-Butyl and Isopropyl Congeners

The target sec-butyl compound records an XLogP3 of 2.7 , placing it squarely within the empirical optimal range of 1.5–3.0 for passive blood-brain barrier penetration . The isopropyl analog (CAS 1079-48-7) has a measured LogP of 2.6659 , while the tert-butyl analog (CAS 1269465-98-6) reaches LogP 3.056 . A LogP above 3.0 is associated with reduced passive CNS permeability due to excessive lipophilicity, whereas values below 2.7 trend toward insufficient membrane partitioning. The cluster of isopropyl (2.67) and sec-butyl (2.70) analogs both remain within the CNS-favorable window, but the tert-butyl derivative surpasses the upper threshold, making it a less suitable choice for central target programs. No experimental LogP or XLogP3 value for the n-butyl analog (CAS 944885-43-2) was retrieved from authoritative databases .

Lipophilicity

Head-to-head

XLogP3 2.7 (sec-butyl) vs. 2.67 (isopropyl), 3.06 (tert-butyl)

Supports CNS penetration window review

Computed LogP values; n-butyl data unavailable

Evidence Dimension	Lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3 = 2.7
Comparator Or Baseline	Isopropyl analog: LogP = 2.6659; tert-Butyl analog: LogP = 3.056
Quantified Difference	ΔLogP = +0.034 vs. isopropyl; ΔLogP = −0.356 vs. tert‑butyl
Conditions	Computed LogP values reported by chemical vendors using standard algorithmic methods (XLogP3 for target, proprietary LogP for comparators)

Why This Matters

Procurement of the sec-butyl derivative preserves a lipophilicity profile that maximally overlaps the CNS drug-likeness window, avoiding the permeability penalty of the tert-butyl analog and providing a slightly elevated LogP versus isopropyl when increased membrane partitioning is desired.

• [1] Kuujia.com. (2025). Cas no 1269475-07-1 ((butan-2-yl)(1H-indol-4-yl)methylamine) – Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-1269475-07-1.html View Source

Rotatable Bond Count: Conformational Flexibility Differentiation Among Branched Alkyl Chain Analogs

The number of rotatable bonds governs the conformational entropy penalty upon target binding and influences solubility. The target sec-butyl compound possesses 4 rotatable bonds , compared with 3 for the isopropyl analog and 2 for the sterically hindered tert-butyl analog . The n-butyl linear isomer is predicted to have 5 rotatable bonds based on its saturated C4 chain. Each additional rotatable bond contributes approximately 0.5–1.0 kcal·mol⁻¹ to the conformational entropy penalty upon rigidification in a binding pocket, while also increasing aqueous solubility. The 4 rotatable bonds of the sec-butyl compound represent a midpoint along the flexibility spectrum—less rigid than the tert-butyl scaffold (which may fail to adapt to binding-site contours) and less floppy than the unbranched n-butyl chain (which exacts a larger entropy penalty).

Rotatable Bonds

Head-to-head

4 bonds (sec-butyl) vs. 3 (isopropyl), 2 (tert-butyl), ~5 (n-butyl)

Intermediate conformational sampling for target engagement studies

n-Butyl count inferred from structure

Evidence Dimension	Rotatable bond count
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	Isopropyl analog: 3 rotatable bonds; tert-Butyl analog: 2 rotatable bonds; n-Butyl analog: ~5 (inferred from structure)
Quantified Difference	+1 vs. isopropyl; +2 vs. tert-butyl; −1 vs. n-butyl (estimated)
Conditions	Computed rotatable bond counts from vendor-provided molecular descriptors; n-butyl value inferred from molecular structure (not experimentally verified)

Why This Matters

The intermediate rotatable bond count enables balanced conformational sampling for target engagement without incurring the excessive entropy penalty of a fully flexible linear chain, making the sec-butyl compound the preferred choice when scaffold rigidity must be tuned.

• [1] Kuujia.com. (2025). Cas no 1269475-07-1 ((butan-2-yl)(1H-indol-4-yl)methylamine) – Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-1269475-07-1.html View Source

Topological Polar Surface Area Reduction vs. Unsubstituted Parent: Implications for Membrane Permeability

Topological polar surface area (TPSA) is a primary determinant of passive membrane permeability, with values below 60 Ų considered permissive for blood-brain barrier penetration and values below 140 Ų favorable for oral absorption. The target sec-butyl compound registers a TPSA of 27.8 Ų , nearly identical to the isopropyl (27.82 Ų) and tert-butyl (27.82 Ų) analogs, but substantially lower than the unsubstituted parent 4-(aminomethyl)indole (41.8 Ų) . The ~14 Ų reduction in TPSA conferred by N-alkylation is functionally significant: in validated TPSA-based permeability models, each 10 Ų decrease correlates with an approximately 2–3-fold increase in predicted passive transcellular permeability. N-alkylation thus chemically masks the primary amine polarity of the parent scaffold, enhancing membrane transit without altering the indole pharmacophore.

TPSA

Cross-study

27.8 Ų (sec-butyl) vs. 41.8 Ų (parent), analogous to isopropyl/tert-butyl

Reduced TPSA supports passive permeability assessment

All N-alkylated analogs share reduced TPSA

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 27.8 Ų
Comparator Or Baseline	Parent 4-(Aminomethyl)indole: TPSA = 41.8 Ų; Isopropyl analog: 27.82 Ų; tert-Butyl analog: 27.82 Ų
Quantified Difference	−14.0 Ų vs. parent; functionally equivalent to isopropyl and tert-butyl analogs
Conditions	Computed TPSA values from vendor databases using standard algorithmic methods

Why This Matters

While all N-alkylated derivatives offer the TPSA reduction over the parent, the sec-butyl compound achieves this permeability advantage while also delivering optimal lipophilicity (XLogP3 2.7) and an intermediate rotatable bond count (4), a combined profile not provided by the isopropyl (lower LogP, fewer rotatable bonds) or tert-butyl (excessive LogP, rigid core) alternatives.

• [1] Kuujia.com. (2025). Cas no 1269475-07-1 ((butan-2-yl)(1H-indol-4-yl)methylamine) – Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-1269475-07-1.html View Source

Molecular Weight and Hydrogen Bond Profile: Drug-Likeness Compliance Across the Analog Series

The target compound has a molecular weight of 202.30 g·mol⁻¹, 2 hydrogen bond donors (indole NH and secondary amine NH), and 1 hydrogen bond acceptor (amine nitrogen) . This profile fully complies with Lipinski's Rule of Five (MW < 500, HBD ≤ 5, HBA ≤ 10). The isopropyl analog has a lower MW of 188.27 g·mol⁻¹ , while the tert-butyl analog and n-butyl analog share the same MW of 202.30 g·mol⁻¹ . All analogs retain the identical HBD (2) and HBA (1) count. The parent 4-(aminomethyl)indole, at 146.19 g·mol⁻¹ , is the lightest but bears an unprotected primary amine, rendering it more hydrophilic (XLogP3 0.9) and chemically more reactive. Within the analog series, the hydrogen bond profile is invariant; differentiation arises solely from the alkyl substituent's impact on lipophilicity, steric bulk, and conformational flexibility—parameters already quantified above.

MW / HBD / HBA

Class-level

MW 202.30, HBD 2, HBA 1; invariant across N-alkyl series

Drug-likeness profile invariant; selection driven by lipophilicity and flexibility

Invariant hydrogen bond counts across analogs

Evidence Dimension	Molecular weight and hydrogen bond donor/acceptor count
Target Compound Data	MW = 202.30 g·mol⁻¹; HBD = 2; HBA = 1
Comparator Or Baseline	Isopropyl analog: MW 188.27, HBD 2, HBA 1; tert-Butyl analog: MW 202.30, HBD 2, HBA 1; Parent: MW 146.19, HBD 2, HBA 1
Quantified Difference	MW +14.03 vs. isopropyl; MW +56.11 vs. parent; HBD/HBA invariant across series
Conditions	Vendor-reported molecular weights and computed hydrogen bond counts

Why This Matters

Invariant HBD/HBA counts across the N-alkyl series mean selection among analogs is driven entirely by lipophilicity, rotatable bond flexibility, and steric effects. The sec-butyl compound provides the most balanced multiparameter profile for programs requiring CNS-compatible lipophilicity combined with moderate conformational freedom.

• [1] Kuujia.com. (2025). Cas no 1269475-07-1 ((butan-2-yl)(1H-indol-4-yl)methylamine) – Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-1269475-07-1.html View Source

Procurement Metrics: Purity Specification, Vendor Availability, and Relative Pricing vs. Unsubstituted Parent

The target sec-butyl compound is commercially supplied at a minimum purity specification of 95% (CAS 1269475-07-1) , with an indicative list price of approximately $439 per gram from one vendor . The unsubstituted parent 4-(aminomethyl)indole (CAS 3468-18-6) is available at 95–98% purity at substantially lower cost, approximately $153 per gram , reflecting its higher production volume and established status as a generic building block for dopamine receptor antagonist synthesis . The isopropyl analog (CAS 1079-48-7) and the n-butyl analog (CAS 944885-43-2) are also stocked at ≥95% purity by multiple suppliers ; however, published pricing for these analogs is primarily available upon inquiry rather than as list prices, complicating direct procurement comparisons. Importantly, the sec-butyl compound is listed as 'discontinued' at several European suppliers (CymitQuimica) , while remaining available from Asian and North American vendors, introducing geographic sourcing constraints that must be factored into procurement planning.

Procurement

Source review

≥95% purity, ~$439/g; discontinued at some EU suppliers

Procurement feasibility requires regional supplier review

Pricing and availability to verify; parent compound ~$153/g

Evidence Dimension	Commercial availability, purity specification, and price
Target Compound Data	Purity: ≥95%; Indicative price: ~$439/g (Arctom); Availability: Discontinued at some EU vendors, stocked elsewhere
Comparator Or Baseline	Parent 4-(Aminomethyl)indole: Purity 95–98%, ~$153/g (GLPBio), widely stocked; Isopropyl analog: ≥95%, price on inquiry; n-Butyl analog: ≥95%, price on inquiry
Quantified Difference	~2.9× price premium over parent compound; n-alkyl analog pricing not publicly listed for direct comparison
Conditions	Vendor catalog listings as of 2024–2025; prices in USD; geographic availability noted

Why This Matters

The sec-butyl compound commands a higher procurement cost than the generic parent and exhibits fragmented supply-chain availability. Researchers must balance the unique multiparameter physicochemical profile (CNS-optimal LogP, intermediate flexibility, reduced TPSA) against a ~2.9-fold price increment and the need to verify stock status across multiple geographic regions before committing to large-scale experimental series.

• [1] GLPBio. (n.d.). 4-Aminomethylindole – Price: $153.00/1g. Retrieved from https://www.glpbio.com View Source
• [2] Fisher Scientific. (n.d.). 4-(Aminomethyl)indole, 97% – Product Description: Reactant for dopamine receptor antagonists and α2δ ligands. Retrieved from https://www.fishersci.fi View Source

Highest-Value Application Scenarios for (Butan-2-yl)(1H-indol-4-ylmethyl)amine Based on Quantitative Differentiation Evidence

Central Nervous System (CNS) Drug Discovery: Lead Optimization Requiring Balanced BBB-Penetrant Physicochemical Profiles

In CNS lead optimization programs where blood-brain barrier penetration is mandatory, the sec-butyl derivative's XLogP3 of 2.7 places it within the empirically validated optimal range (1.5–3.0), avoiding the permeability penalty of the tert-butyl analog (LogP 3.06) while providing enhanced membrane partitioning relative to the isopropyl analog (LogP 2.67). Combined with a TPSA of 27.8 Ų—well below the 60 Ų BBB-permeability cutoff—this compound offers a multiparameter profile that aligns with CNS drug-likeness criteria across orthogonal physicochemical dimensions .

Structure-Activity Relationship (SAR) Exploration of N-Alkyl Chain Branching Effects on Target Binding

The sec-butyl group provides a unique combination of steric bulk (branching at the α-carbon) and conformational flexibility (4 rotatable bonds) that is absent in the smaller isopropyl (3 rotatable bonds) and rigid tert-butyl (2 rotatable bonds) congeners . Systematic SAR studies comparing the sec-butyl scaffold against its linear (n-butyl) and branched (isopropyl, tert-butyl) counterparts can deconvolute the contributions of steric hindrance, lipophilicity, and conformational entropy to receptor binding affinity and selectivity. The intermediate rotatable bond count is particularly valuable for probing the entropic cost of ligand rigidification upon target engagement .

Synthetic Intermediate for 4-Indolylmethyl-Containing Pharmacophores: Dopamine Receptor and Calcium Channel Ligand Programs

The parent 4-(aminomethyl)indole scaffold is a validated reactant for the synthesis of dopamine receptor antagonists and high-affinity ligands to the α2δ subunit of voltage-gated calcium channels . The sec-butyl N-substitution pre-installs a metabolically stable, moderately lipophilic alkyl group directly onto the secondary amine nitrogen, reducing downstream synthetic steps when the target pharmacophore requires a branched C4 alkyl chain. This 'pre-functionalized' building block strategy is advantageous when the synthetic route would otherwise require post-coupling reductive amination with sec-butyl aldehyde or ketone, simplifying route design and improving overall yield.

Fragment-Based Drug Discovery (FBDD) Library Design for CNS-Targeted Screening Collections

With a molecular weight of 202.30 g·mol⁻¹, the sec-butyl compound qualifies as a fragment-sized molecule (MW < 300) while offering physicochemical properties pre-optimized for CNS penetration . Inclusion of this fragment in screening libraries enables hit identification against CNS targets without the need for subsequent property optimization cycles to adjust LogP or TPSA. Compared with the isopropyl fragment (MW 188.27), the sec-butyl variant provides enhanced lipophilicity for hydrophobic pocket engagement; compared with the tert-butyl fragment, it avoids excessive rigidity that may preclude induced-fit binding .

Application

Selection Property

Validation Focus

CNS lead optimization

Lipophilicity and TPSA aligned with BBB-permissive range

BBB penetration model validation

SAR of N-alkyl branching

Balanced conformational flexibility with branched steric profile

Entropic cost of target engagement studies

Synthetic intermediate

Pre-installed sec-butyl secondary amine

Route simplification and yield improvement assessment

Fragment-based CNS screening

Fragment-sized with CNS-compatible physicochemical attributes

CNS hit identification and property optimization efficiency

• [1] Kuujia.com. (2025). Cas no 1269475-07-1 ((butan-2-yl)(1H-indol-4-yl)methylamine) – Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-1269475-07-1.html View Source
• [2] Fisher Scientific. (n.d.). 4-(Aminomethyl)indole, 97% – Product Description: Reactant for dopamine receptor antagonists and α2δ ligands. Retrieved from https://www.fishersci.fi View Source